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Cat. No.: B3026453 Get Quote

Introduction
(2-Amino-5-methylphenyl)phosphonic acid is an organophosphorus compound belonging to

the class of α-aminophosphonic acids.[1] These compounds are notable as structural

analogues of α-amino acids, where a tetrahedral phosphonic acid group replaces the planar

carboxylic acid moiety.[2][3] This structural alteration imparts unique chemical and biological

properties, making them a subject of significant interest in medicinal chemistry and material

science. The presence of an amino group, a methyl-substituted phenyl ring, and a phosphonic

acid group within the same molecule creates a versatile scaffold for various applications.[1]

This guide provides an in-depth overview of its nomenclature, physicochemical properties,

synthesis methodologies, and key applications, grounded in authoritative scientific data.

Part 1: Nomenclature and Chemical Identity
Accurate identification is critical in research and development. (2-Amino-5-
methylphenyl)phosphonic acid is cataloged under several identifiers across various chemical

databases.

IUPAC Name
The systematically generated and preferred IUPAC name for this compound is (2-amino-5-
methylphenyl)phosphonic acid.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3026453?utm_src=pdf-interest
https://www.benchchem.com/product/b3026453?utm_src=pdf-body
https://www.smolecule.com/products/s3314879
https://www.researchgate.net/publication/225320581_Biological_Activity_of_Aminophosphonic_Acids_and_Their_Short_Peptides
https://www.researchgate.net/publication/24027458_Recent_synthesis_of_aminophosphonic_acids_as_potential_biological_importance
https://www.smolecule.com/products/s3314879
https://www.benchchem.com/product/b3026453?utm_src=pdf-body
https://www.benchchem.com/product/b3026453?utm_src=pdf-body
https://www.benchchem.com/product/b3026453?utm_src=pdf-body
https://www.benchchem.com/product/b3026453?utm_src=pdf-body
https://www.smolecule.com/products/s3314879
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylphenyl_phosphonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identifiers
The most crucial identifier for this compound is its CAS (Chemical Abstracts Service) Registry

Number, which is unique and unambiguous.

CAS Number: 69675-98-5[1][4][5]

Synonyms
In literature and commercial catalogs, this compound may be referred to by a variety of names

and codes. A comprehensive list of synonyms is provided below for cross-referencing:

2-amino-5-methylphenylphosphonic acid[5]

(2-amino-5-methyl-phenyl)phosphonic acid[4][6]

NSC-87208[4]

DTXSID80293099[4]

MFCD20699745[4]

SCHEMBL17607326[4]

CS-0058758[4]

EN300-252339[4]

Part 2: Physicochemical Properties
The physical and chemical properties of (2-Amino-5-methylphenyl)phosphonic acid are

fundamental to its handling, reactivity, and application design. Key properties are summarized

in the table below.
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Property Value Source(s)

Molecular Formula C₇H₁₀NO₃P [1][4]

Molecular Weight 187.13 g/mol [1][4]

Physical Form Solid [5]

Boiling Point 440°C at 760 mmHg [6]

Flash Point 219.9°C [6]

Density 1.43 g/cm³ [6]

Refractive Index 1.602 [6]

InChI Key
WFEPUKFABWDABK-

UHFFFAOYSA-N
[1][4]

SMILES
CC1=CC(=C(C=C1)N)P(=O)

(O)O
[1][4]

Storage
Room temperature, sealed in

dry, dark place
[5]

Part 3: Synthesis Methodologies
The synthesis of aminophosphonic acids is a well-established field in organic chemistry. For (2-
Amino-5-methylphenyl)phosphonic acid, the primary strategies involve the formation of the

carbon-phosphorus (C-P) bond and subsequent modifications. The methodologies described

below are self-validating, relying on fundamental and robust chemical transformations.

Michaelis-Arbuzov Reaction Approach
A common and versatile method for forming C-P bonds is the Michaelis-Arbuzov reaction. This

approach is particularly suitable for synthesizing arylphosphonates from aryl halides. The

synthesis of (2-Amino-5-methylphenyl)phosphonic acid via this route involves a two-step

process:

Phosphonate Ester Synthesis: The reaction is initiated by treating an appropriate aryl halide,

such as 2-bromo-4-methylaniline, with a trialkyl phosphite (e.g., triethyl phosphite). The
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nucleophilic phosphite attacks the aryl halide, leading to the formation of a diethyl (2-amino-

5-methylphenyl)phosphonate ester.

Hydrolysis: The resulting phosphonate ester is then hydrolyzed to the final phosphonic acid.

This is typically achieved using a strong acid, such as concentrated hydrochloric acid (HCl),

which cleaves the ethyl ester groups.[1]

Causality and Experimental Choice: The choice of the Michaelis-Arbuzov reaction is predicated

on the commercial availability of the requisite starting materials. However, a key consideration

is the electronic nature of the aryl halide. The presence of electron-donating groups, such as

the amino (-NH₂) and methyl (-CH₃) groups on the phenyl ring, can decrease the electrophilicity

of the carbon atom bonded to the halogen, potentially hindering the nucleophilic attack by the

phosphite and requiring more forcing reaction conditions.[1]
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2-Bromo-4-methylaniline
+ Triethyl Phosphite

Michaelis-Arbuzov Reaction

Diethyl (2-amino-5-methylphenyl)phosphonate

Formation of C-P bond

Acid Hydrolysis

Concentrated HCl

(2-Amino-5-methylphenyl)phosphonic acid

Cleavage of ester groups

Click to download full resolution via product page

Caption: Michaelis-Arbuzov synthesis workflow.

Kabachnik-Fields Reaction
The Kabachnik-Fields reaction is a powerful one-pot, three-component condensation method

for synthesizing α-aminophosphonates.[1] While the target molecule is not strictly an α-

aminophosphonic acid (the phosphonic acid group is not on the alpha-carbon to a primary

amine), variations of this chemistry are central to the synthesis of many related compounds.

The general reaction involves an amine, a carbonyl compound, and a dialkyl phosphite.[1] For

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3026453?utm_src=pdf-body-img
https://www.smolecule.com/products/s3314879
https://www.smolecule.com/products/s3314879
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


aryl aminophosphonic acids, this typically involves the reaction of an aniline derivative, an

aldehyde, and a phosphite source.

Protocol: General Kabachnik-Fields Synthesis of an Aryl-α-aminophosphonate

Imine Formation: Equimolar amounts of an aromatic amine (e.g., 4-methylaniline) and an

aldehyde are mixed in a suitable solvent (e.g., toluene or ethanol). The mixture is often

heated to facilitate the formation of the corresponding imine intermediate, with removal of

water.

Hydrophosphonylation: A dialkyl phosphite (e.g., diethyl phosphite) is added to the in-situ

generated imine. This addition of the P-H bond across the C=N double bond can be

catalyzed by a Lewis or Brønsted acid, or it can proceed thermally.

Hydrolysis: The resulting α-aminophosphonate ester is hydrolyzed to the final phosphonic

acid using concentrated acid, similar to the Michaelis-Arbuzov post-processing step.

Part 4: Potential Applications in Research and
Development
The unique structural features of (2-Amino-5-methylphenyl)phosphonic acid make it a

valuable molecule in several scientific domains. Its dual functionality allows it to act as both a

structural mimic and a chelating agent.

Pharmaceutical and Medicinal Chemistry
Aminophosphonic acids are widely recognized as "bioisosteres" of amino acids, meaning they

can mimic the natural substrate of an enzyme and act as inhibitors.[2][7]

Enzyme Inhibition: (2-Amino-5-methylphenyl)phosphonic acid has been investigated as a

potential inhibitor of various enzymes.[1] For instance, research suggests that it may inhibit

enoyl-ACP reductase (ENR), an enzyme critical for fatty acid biosynthesis in some bacteria

and fungi.[1] Inhibition of this pathway could lead to antimicrobial effects, positioning the

compound as a scaffold for developing new antibiotics.[1] The phosphonic acid moiety is

particularly effective at mimicking the tetrahedral transition state of peptide bond hydrolysis,

a key feature for inhibiting protease enzymes.[3][8]
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Material Science
The ability of the phosphonic acid group to coordinate with metal ions makes this compound a

valuable ligand in coordination chemistry.

Coordination Polymers and MOFs: (2-Amino-5-methylphenyl)phosphonic acid can be

used to synthesize coordination polymers or Metal-Organic Frameworks (MOFs).[1] These

materials have a crystalline structure with potential applications in catalysis, gas storage, and

targeted drug delivery.[1] The amino group provides an additional site for functionalization or

interaction within the polymer network.

Agrochemicals
The development of herbicides and plant growth regulators is another potential application area

for this class of compounds.[1] Many commercially successful herbicides, such as glyphosate,

are aminophosphonic acid derivatives.[9] Research into novel phosphonic acids is ongoing to

find compounds that target specific enzymes in plant metabolic pathways, such as the DXR

enzyme in the MEP pathway.[10]

Other Research Areas
Preliminary research has suggested other potential biological activities:

Bone Regeneration: Some studies indicate that the compound may play a role in promoting

the growth and differentiation of bone cells.[1]

Antioxidant Activity: There is some suggestion that the compound might possess antioxidant

properties.[1]

Conclusion
(2-Amino-5-methylphenyl)phosphonic acid is a multifunctional organophosphorus

compound with a well-defined chemical identity and established synthesis routes. Its

significance stems from its role as a bioisostere of amino acids, leading to promising

applications in drug development, particularly as an enzyme inhibitor. Furthermore, its utility as

a ligand in material science and as a scaffold in agrochemical research highlights its versatility.

This guide has synthesized the core technical information necessary for researchers and

scientists to understand and utilize this compound in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy (2-Amino-5-methylphenyl)phosphonic acid | 69675-98-5 [smolecule.com]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. (2-Amino-5-methylphenyl)phosphonic acid | C7H10NO3P | CID 258360 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. (2-Amino-5-methylphenyl)phosphonic acid | 69675-98-5 [sigmaaldrich.cn]

6. Page loading... [guidechem.com]

7. researchgate.net [researchgate.net]

8. Synthesis of α-Aminophosphonic Acid Derivatives Through the Addition of O- and S-
Nucleophiles to 2H-Azirines and Their Antiproliferative Effect on A549 Human Lung
Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

9. ATMP - Wikipedia [en.wikipedia.org]

10. Design and synthesis of aminol- and phenylamide-containing phosphonic acids and their
biological activity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to (2-Amino-5-
methylphenyl)phosphonic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026453#2-amino-5-methylphenyl-phosphonic-acid-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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